Cas no 1804185-55-4 (3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804185-55-4
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 4939490
• Update Time: 2025-06-15

3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H14O6/c1-19-11(15)5-4-8-2-3-9(6-10(8)7-14)12(16)13(17)18/h2-3,6-7,12,16H,4-5H2,1H3,(H,17,18)
• InChI Key： YIGCRGDZQMMASR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=C(C=O)C=1)CCC(=O)OC

Computed Properties

• Exact Mass: 266.07903816 g/mol
• Monoisotopic Mass: 266.07903816 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101
• Molecular Weight: 266.25

Additional information on 3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic acid

Professional Introduction to 3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic Acid (CAS No. 1804185-55-4)

3-Formyl-4-(3-methoxy-3-oxopropyl)mandelic acid is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804185-55-4, exhibits a complex molecular structure that positions it as a promising candidate for various applications, particularly in the development of bioactive molecules and drug candidates. The presence of both a formyl group and an ester moiety in its structure suggests potential reactivity and biological activity, making it a subject of intense study among researchers.

The molecular framework of 3-formyl-4-(3-methoxy-3-oxopropyl)mandelic acid consists of a benzene ring substituted with an aldehyde group at the third position and an ester-linked side chain at the fourth position. This configuration is not only chemically intriguing but also biologically relevant, as similar structural motifs have been identified in numerous natural products and synthetic drugs. The formyl group (–CHO), in particular, is a well-known pharmacophore that participates in various biochemical reactions, including condensation reactions with amino groups to form Schiff bases and other derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteres—molecules with similar physical and chemical properties but different atomic compositions—in drug design. The side chain of 3-formyl-4-(3-methoxy-3-oxopropyl)mandelic acid, featuring a methoxy-substituted propyl ester, may serve as an excellent scaffold for exploring such bioisosteric relationships. This structural feature could be exploited to modulate the pharmacokinetic properties of drug candidates, enhancing their solubility, bioavailability, or metabolic stability.

In the realm of drug discovery, the compound’s potential lies in its ability to interact with biological targets. The formyl group can engage in Michael addition reactions with nucleophiles such as thiols or amines, while the ester linkage can be hydrolyzed under physiological conditions to release free carboxylic acid groups. These reactivities make it a versatile intermediate for synthesizing more complex molecules, including protease inhibitors or kinase inhibitors, which are critical targets in modern therapeutic strategies.

One of the most compelling aspects of 3-formyl-4-(3-methoxy-3-oxopropyl)mandelic acid is its relevance to ongoing research in neurodegenerative diseases. Studies have shown that certain derivatives of mandelic acid exhibit neuroprotective properties by inhibiting the aggregation of misfolded proteins associated with conditions like Alzheimer’s disease and Parkinson’s disease. The unique structural features of this compound may enable it to interfere with pathological protein interactions while maintaining low toxicity, making it an attractive candidate for further investigation.

The synthesis of 3-formyl-4-(3-methoxy-3-oxopropyl)mandelic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups—such as the formyl group and the ester—requires careful consideration to ensure regioselectivity and yield optimization. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecular architectures with high precision. These advances have paved the way for exploring new synthetic routes to this compound and its derivatives.

The potential applications of 3-formyl-4-(3-methoxy-3-oxopropyl)mandelic acid extend beyond pharmaceuticals into other areas such as material science and agriculture. For instance, its ability to participate in polymerization reactions could make it useful in the development of novel biodegradable polymers or coatings. Additionally, its bioactive properties might be leveraged to create environmentally friendly pesticides or herbicides that target specific pathogens without harming beneficial organisms.

As research continues to uncover new biological functions and synthetic possibilities for this compound, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential as a tool for drug discovery and material innovation. The journey from laboratory synthesis to clinical application is long and complex, but compounds like 3-formyl-4-(3-methoxy-3-oxopropyl)mandelic acid represent hope for future breakthroughs.